Cas no 728919-15-1 (4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE)

• Product Name: 4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE
• CAS No: 728919-15-1
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 829940
• PubChem ID: 2760724
• Update Time: 2025-11-06

4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE
• 2-[4-(trifluoromethoxy)phenyl]aniline
• 4'-TRIFLUOROMETHOXYBIPHENYL-2-YLAMINE
• 4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-amine
• AKOS005820913
• 4'-(Trifluoromethoxy)-biphenyl-2-amine
• A837663
• SCHEMBL396792
• 4'-Trifluoromethoxy-biphenyl-2-yl amine
• DTXSID60375322
• SB81972
• 728919-15-1
• CS-0455247
• 2-amino-4'-(trifluoromethoxy)biphenyl
• 4'-(trifluoromethoxy)biphenyl-2-amine

• MDL： MFCD04117422
• Inchi： 1S/C13H10F3NO/c14-13(15,16)18-10-7-5-9(6-8-10)11-3-1-2-4-12(11)17/h1-8H,17H2
• InChI Key： WARAUTPQCASBTL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC=CC=1N)(F)F

Computed Properties

• Exact Mass: 253.07100
• Monoisotopic Mass: 253.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 4.41560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE

4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE (CAS No. 728919-15-1): An Overview and Recent Developments

4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE (CAS No. 728919-15-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, also known as 4'-(trifluoromethoxy)biphenyl-2-amine, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Properties

4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE is characterized by its biphenyl core with a trifluoromethoxy substituent at the 4' position and an amino group at the 2 position. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The compound is typically a white solid with a melting point of around 105-107°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the coupling of 4-trifluoromethoxyphenylboronic acid with 2-bromoaniline using palladium-catalyzed reactions such as the Suzuki-Miyaura coupling. This method provides high yields and excellent regioselectivity. Another approach involves the direct arylation of 2-aminothiophenol with trifluoromethyl iodide in the presence of a suitable base.

Biological Applications

4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE has shown promising biological activities in various assays. Recent studies have demonstrated its potential as a lead compound for drug discovery in several therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, where it exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, the compound has shown potential as an anticancer agent, particularly in inhibiting the growth of breast cancer cells by targeting specific signaling pathways.

Materials Science Applications

Beyond its biological applications, 4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE has also found use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer matrices to enhance their performance in photovoltaic applications. The presence of the trifluoromethoxy group improves charge transport properties and stability under various environmental conditions.

Recent Research Highlights

A study published in the Journal of Medicinal Chemistry highlighted the use of 4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE as a key intermediate in the synthesis of novel antiviral agents. The researchers developed a series of derivatives that showed potent activity against influenza viruses, making them promising candidates for further development as antiviral drugs.

In another study, researchers from the University of California explored the potential of 4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE in improving the efficiency of organic solar cells. By incorporating this compound into the active layer of solar cells, they observed a significant increase in power conversion efficiency due to enhanced charge separation and reduced recombination rates.

Safety Considerations

While 4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. Users should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

Conclusion

4'-TRIFLUOROMETHOXY-BIPHENYL-2-YLAMINE (CAS No. 728919-15-1) is a multifaceted compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.